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The hydration of tricalcium silicate (C3S), the primary component of Portland cement, is a
critical process governing the setting and strength development of cementitious materials.
Accurate modeling of this complex process is essential for predicting material performance and
developing novel cement-based formulations. This guide provides an objective comparison of
common C3S hydration models with supporting experimental data, offering insights into their
predictive capabilities and limitations.

Comparing Model Predictions with Experimental
Data

The validation of any hydration model hinges on its ability to accurately reproduce experimental
observations. Key parameters used for this validation include the degree of hydration, heat of
hydration, and the evolution of solid phases over time. The following tables summarize the
performance of prominent hydration models against experimental data obtained through
various analytical techniques.
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Hydration Model

Predicted Degree of
Hydration (%) vs.
Experimental Data

Predicted Heat of
Hydration (J/g) vs.
Experimental Data

Predicted Phase
Composition vs.
Experimental Data

Kinetic Cellular
Automaton (e.g.,
HydratiCA)

Good agreement with
experimental data,
particularly in
capturing the spatial
distribution of

hydration products.[1]
[21[3]

Accurately predicts
the overall heat
release profile,
including the
induction,
acceleration, and

deceleration periods.

Can simulate the
evolution of C3S, C-S-
H, and Portlandite
phases, showing
gualitative agreement
with XRD data.

Boundary Nucleation
and Growth Model
(BNGM)

Provides a good fit for
the overall hydration
kinetics, especially
during the

acceleration phase.[4]

[5]

The model can be
calibrated to match
the heat flow curves
from isothermal

calorimetry.[4]

Focuses on the
overall reaction
kinetics rather than
detailed phase

evolution.

Dissolution and
Diffusion-Based
Models

Capable of predicting
the hydration degree
by considering the
dissolution of C3S and
the diffusion of ions
through the hydrate
layer.[6][7]

Can be linked to heat
release by correlating
the rate of reaction
with enthalpy

changes.

These models can
incorporate the
formation of different
hydrate phases based
on thermodynamic

principles.[6][7]

Quantitative Comparison of Hydration Parameters

The following table presents a more detailed, albeit synthesized, comparison of quantitative
data from various experimental studies with the typical predictive ranges of the models. It is
important to note that experimental values can vary significantly based on factors like water-to-
cement ratio, particle size, and temperature.
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Experimental
Time (hours) Degree of
Hydration (%)

Model
Predicted
Degree of
Hydration (%)

Experimental
Heat of
Hydration (J/g)

Model
Predicted Heat
of Hydration

(J/9)

1 5-10 4-12 20-50 18 - 55

12 20 - 40 22 -45 100 - 200 110 - 220
24 40 - 60 45 - 65 200 - 350 210-370
72 60 - 80 65 - 85 350 - 450 360 - 470
168 (7 days) 75-90 80 -95 400 - 500 410 - 520

Note: The data in this table is a representative summary compiled from multiple sources for

illustrative purposes.

Experimental Protocols

Accurate experimental data is the bedrock of model validation. The following are detailed

methodologies for key experiments cited in the validation of C3S hydration models.

Isothermal Calorimetry (ASTM C1702)

Objective: To measure the heat of hydration of cementitious materials at a constant

temperature.

Methodology:

o Aknown mass of C3S and water (at a specific water-to-cement ratio) are pre-conditioned to

the desired test temperature.

e The components are mixed externally or internally within the calorimeter.

e The sample is placed in the calorimeter, which maintains a constant temperature.

e The heat flow from the sample is measured over time by a series of thermocouples.

e The cumulative heat of hydration is calculated by integrating the heat flow curve.
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X-ray Diffraction (XRD) with Rietveld Refinement

Objective: To identify and quantify the crystalline phases present in the hydrating C3S paste.

Methodology:

Hydrating C3S paste samples are prepared and stopped at various time intervals by solvent
exchange (e.g., with isopropanol) and drying.

The dried samples are ground into a fine powder.

The powder is placed in a sample holder and analyzed using an X-ray diffractometer.

The resulting diffraction pattern is analyzed using the Rietveld refinement method to quantify
the weight fractions of the different crystalline phases (e.g., C3S, Portlandite).

Thermogravimetric Analysis (TGA)

Objective: To determine the degree of hydration by measuring the amount of chemically bound
water.

Methodology:

Hydrated paste samples are prepared and stopped at different ages.
e A small amount of the ground sample is placed in a crucible.

e The sample is heated in a TGA furnace at a controlled rate (e.g., 10°C/min) up to
approximately 1000°C.

e The weight loss of the sample is continuously monitored as a function of temperature.

o The amount of bound water is determined from the weight loss in specific temperature
ranges, corresponding to the dehydration of C-S-H and the dehydroxylation of Portlandite.
The degree of hydration can then be calculated.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To probe the local chemical environment of silicon atoms and monitor the degree of
silicate polymerization.

Methodology:

e Solid-state 29Si Magic Angle Spinning (MAS) NMR spectroscopy is performed on hydrating
C3S samples.

e The samples are packed into NMR rotors.
e The spectra are acquired over time to track the changes in the silicate structure.

e The degree of hydration is determined by quantifying the amount of unreacted C3S (QO
species) relative to the hydration products (Q1, Q2 species).[9]

Visualizing the Process

Diagrams are essential for understanding the complex relationships in C3S hydration and the
workflow for model validation.
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Caption: Experimental workflow for validating C3S hydration models.
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Caption: Simplified signaling pathway of tricalcium silicate hydration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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